Cas no 4271-19-6 (Oxazole, 4,5-dihydro-4,4-dimethyl-2-propyl-)

4271-19-6 structure
Product name:Oxazole, 4,5-dihydro-4,4-dimethyl-2-propyl-
Oxazole, 4,5-dihydro-4,4-dimethyl-2-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Oxazole, 4,5-dihydro-4,4-dimethyl-2-propyl-
- 1,3-Dioxane, 4,4-dimethyl-2-propyl-
- 2-(n-Propyl)-4,4-dimethyl-2-oxazolin
- 2-Propyl-4,4-dimethyl-1,3-dioxane
- 4,4-dimethyl-2-propyl-[1,3]dioxane
- 4,4-Dimethyl-2-propyl-1,3-dioxan
- 4,4-dimethyl-2-propyl-2-oxazoline
- 4,4-dimethyl-2-propyl-4,5-dihydro-oxazole
- 4,4-dimethyl-2-propyl-oxazoline
- CTK1F0090
- NSC-160527
- DTXSID80962637
- 4271-19-6
- NSC160527
- 4,4-dimethyl-2-propyl-4,5-dihydro-1,3-oxazole
- SCHEMBL11576933
-
- Inchi: InChI=1S/C8H15NO/c1-4-5-7-9-8(2,3)6-10-7/h4-6H2,1-3H3
- InChI Key: NCTUKQGCGQIABR-UHFFFAOYSA-N
- SMILES: CC1(C)COC(CCC)=N1
Computed Properties
- Exact Mass: 141.11545
- Monoisotopic Mass: 141.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.6Ų
- XLogP3: 1.2
Experimental Properties
- PSA: 21.59
- LogP: 1.42940
Oxazole, 4,5-dihydro-4,4-dimethyl-2-propyl- Related Literature
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Alexander P. Gaywood,Hamish McNab Org. Biomol. Chem., 2010,8, 5166-5173
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Abdel Rahman Abdel Fattah,Sarah Mishriki,Tobias Kammann,Rakesh P. Sahu,Fei Geng Biomater. Sci., 2018,6, 683-694
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Chantal T. Falzon,Ilhyong Ryu,Carl H. Schiesser Chem. Commun., 2002, 2338-2339
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Franciszek Sączewski,Anita Kornicka,Zdzisław Brzozowski Green Chem., 2006,8, 647-656
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Jing Liu,Yuan-Qiang Sun,Hongxing Zhang,Yingying Huo,Yawei Shi,Heping Shi,Wei Guo RSC Adv., 2014,4, 64542-64550
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Sho Makino,Yuto Shinohara,Takayuki Ban,Wataru Shimizu,Keita Takahashi,Nobuyuki Imanishi,Wataru Sugimoto RSC Adv., 2012,2, 12144-12147
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Ali Reza Sardarian,Iman Dindarloo Inaloo RSC Adv., 2015,5, 76626-76641
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Chunyang Geng,Lujun Pan,Bo Liu J. Mater. Chem. B, 2020,8, 1405-1410
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